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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

1,5-Diacetylindoline (CAS: 16078-35-6). The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Chemical Safety Summary

Property Value Reference

Molecular Formula C12H13NO2 [1][2][3]

Molecular Weight 203.24 g/mol [1][2][3]

Melting Point 137-141 °C [1][3]

Boiling Point 471.6±45.0 °C (Predicted) [3]

Density 1.179±0.06 g/cm3 (Predicted) [3]

Hazard Identification and Personal Protective Equipment (PPE)

1,5-Diacetylindoline is a hazardous substance that requires careful handling to prevent

exposure. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[4] Some sources also indicate that it is toxic if swallowed and can cause severe skin

burns and eye damage. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Ensure gloves

are rated for the specific

chemicals being used and

check for breakthrough times.

Eye and Face Protection Safety goggles and face shield

Tight-sealing safety goggles

that provide protection against

chemical splashes are

essential.[5] A face shield

should be worn in addition to

goggles when there is a risk of

splashing.

Skin and Body Protection
Chemical-resistant lab coat or

coveralls

A lab coat made of a material

resistant to chemicals should

be worn. For larger quantities

or increased risk of exposure,

chemical-resistant coveralls

are advised.

Respiratory Protection
NIOSH/MSHA approved

respirator

In poorly ventilated areas or

when generating dust or

aerosols, a respirator is

necessary. The type of

respirator should be selected

based on the potential for

airborne concentrations to

exceed exposure limits.

Operational Plan for Handling 1,5-Diacetylindoline
A systematic approach to handling 1,5-Diacetylindoline is crucial for minimizing risk. The

following step-by-step plan outlines the procedures from preparation to disposal.

1. Preparation and Engineering Controls:
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Ventilation: Always handle 1,5-Diacetylindoline in a well-ventilated area. A chemical fume

hood is strongly recommended.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[5][6]

Material Safety Data Sheet (MSDS): Review the complete MSDS for 1,5-Diacetylindoline
before commencing any work.

2. Handling Procedures:

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before handling the chemical.

Weighing and Transferring: When weighing or transferring the solid material, do so in a

manner that minimizes dust generation. Use a spatula and handle it gently.

Dissolving: When preparing solutions, add the solid 1,5-Diacetylindoline to the solvent

slowly to avoid splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling.[6]

3. Spill Management:

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and follow the emergency procedures

established by your institution.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

4. Disposal Plan:
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Waste Collection: All waste contaminated with 1,5-Diacetylindoline, including empty

containers, used PPE, and spill cleanup materials, must be collected in a designated,

labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not dispose of it in the regular trash or down the drain. Follow all local, state,

and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling 1,5-
Diacetylindoline
Caption: Workflow for the safe handling of 1,5-Diacetylindoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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